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Get Quote

Chemical Profile Comparison

The table below summarizes the basic chemical information for both compounds.

Property Diethyl Butylmalonate (DBM) Dimethyl Succinate

Chemical Formula C₁₁H₂₀O₄ [1] C₆H₁₀O₄ [2]

Molecular Weight 216.2741 g/mol [1] 146.1412 g/mol [2]

CAS Registry Number 133-08-4 [1] 106-65-0 [2]

Chemical Structure Diethyl ester of butylmalonic acid [1] Dimethyl ester of succinic acid [2]

IUPAC Name Propanedioic acid, butyl-, diethyl ester [1] 1,4-dimethyl butanedioate [2]

Boiling Point 510.7 K (approx. 237.5 °C) [1] 195-197 °C [2]

Biological Activities and Research Applications

The research focus and biological activities of these two compounds differ significantly.
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Aspect Diethyl Butylmalonate (DBM) Dimethyl Succinate

Primary
Research Role

Therapeutic candidate for neurodegenerative
diseases [3]

Chemical intermediate, metabolite,
flavor/fragrance agent [2] [4]

Key Biological
Activity

Inhibits succinate dehydrogenase (SDH);
anti-inflammatory, neuroprotective [3]

Information limited in provided
search results; role in metabolic

studies implied [5]

Relevant
Disease Models

Alzheimer's disease (5×FAD transgenic mice)

[3]

Not specified in provided search

results

Mechanistic
Insight

Attenuates neuroinflammation, improves

synaptic ultrastructure, increases
PSD95/BDNF protein levels [3]

Information limited in provided

search results

Key Experimental Protocols

Here is a summary of the experimental methodologies from recent DBM research, which you can adapt for

laboratory use.

In Vivo Assessment of Cognitive and Anti-inflammatory Effects

This methodology is used to evaluate the therapeutic potential of compounds like DBM in neurodegenerative

models [3].

Animal Model: Use transgenic mouse models of Alzheimer's disease (e.g., 5×FAD mice) and wild-
type controls (e.g., C57BL/6J). Group animals randomly into vehicle control, compound-treated, and

healthy control groups [3].
Compound Administration: Administer the compound via intraperitoneal injection. For DBM, a dose

of 40 mg/kg, administered twice weekly for 4 weeks, has been reported [3].
Behavioral Testing: Conduct a battery of tests after the treatment period to assess cognitive function

and depressive-like behaviors [3]:
Morris Water Maze (MWM): Tests spatial learning and memory. Track latency to find a

submerged platform and time spent in the target quadrant [3].
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Y-Maze Spatial Memory Test: Evaluates spatial working memory based on spontaneous

alternation behavior [3].
Novel Object Recognition (NOR): Assesses recognition memory by measuring time spent

exploring a novel object versus a familiar one [3].
Molecular & Histological Analysis: Upon completion of behavioral tests, collect brain tissues (e.g.,

hippocampus, amygdala) for analysis [3]:
Western Blotting: Quantify changes in synaptic protein levels like PSD95 and BDNF [3].

Immunofluorescence/RT-qPCR: Detect and quantify markers of neuroinflammation, such as
ionized calcium-binding adapter molecule 1 (Iba1) for microglia, and pro-inflammatory cytokines

(e.g., IL-1β, IL-6, TNF-α) [3].
Transmission Electron Microscopy (TEM): Evaluate ultrastructural changes in synapses

within the hippocampus [3].

Mechanistic Pathway of DBM

The following diagram illustrates the proposed anti-inflammatory and neuroprotective mechanism of Diethyl

Butylmalonate (DBM) in the brain, based on current research.
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DBM Administration
(i.p. injection)

Hydrolysis in vivo

Inhibition of
Succinate Dehydrogenase (SDH)

Active Metabolite

Reduced Succinate Oxidation

Decreased Mitochondrial
ROS Production

Suppressed Microglial
Activation

Reduced Pro-inflammatory
Cytokines (IL-1β, IL-6, TNF-α)

Neuroprotective Effects

Improved Synaptic
Ultrastructure

Increased PSD95 & BDNF
Protein Levels
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Improved Cognitive Function
& Reduced Depression

Click to download full resolution via product page

DBM's Proposed Mechanism of Action [3]: Diagram shows DBM hydrolyzes to an active metabolite that

inhibits Succinate Dehydrogenase (SDH), reducing reactive oxygen species (ROS) and neuroinflammation,

ultimately leading to neuroprotection.

Research Considerations

DBM's Therapeutic Profile: DBM shows promise for Alzheimer's disease treatment, improving

cognitive deficits and depression by targeting neuroinflammation and synaptic health [3].
Mechanism vs. Comparators: DBM acts as a succinate dehydrogenase (SDH) inhibitor,
distinguishing it from other compounds. Its hydrolysis product, malonate, competitively inhibits SDH,
reducing ROS and inflammation [3].

Distinct Research Applications: These compounds are not direct substitutes. DBM is used to study
SDH inhibition's therapeutic effects, while dimethyl succinate is primarily a chemical tool [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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